Cas no 1040638-42-3 (3,4,5-trimethoxy-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide)
3,4,5-trimethoxy-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide Chemical and Physical Properties
Names and Identifiers
-
- 3,4,5-trimethoxy-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide
- 1040638-42-3
- 3,4,5-trimethoxy-N-(2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)benzamide
- F5323-0020
- 3,4,5-trimethoxy-N-(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)benzamide
- AKOS024506735
-
- Inchi: 1S/C17H21N3O4/c1-20-16(11-6-5-7-12(11)19-20)18-17(21)10-8-13(22-2)15(24-4)14(9-10)23-3/h8-9H,5-7H2,1-4H3,(H,18,21)
- InChI Key: XMVAMXSZJQQIGG-UHFFFAOYSA-N
- SMILES: O=C(C1C=C(C(=C(C=1)OC)OC)OC)NC1=C2C(CCC2)=NN1C
Computed Properties
- Exact Mass: 331.15320616g/mol
- Monoisotopic Mass: 331.15320616g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 436
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 74.6Ų
3,4,5-trimethoxy-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5323-0020-2μmol |
3,4,5-trimethoxy-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide |
1040638-42-3 | 2μmol |
$85.5 | 2023-09-10 | ||
| Life Chemicals | F5323-0020-5μmol |
3,4,5-trimethoxy-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide |
1040638-42-3 | 5μmol |
$94.5 | 2023-09-10 | ||
| Life Chemicals | F5323-0020-10μmol |
3,4,5-trimethoxy-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide |
1040638-42-3 | 10μmol |
$103.5 | 2023-09-10 | ||
| Life Chemicals | F5323-0020-20μmol |
3,4,5-trimethoxy-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide |
1040638-42-3 | 20μmol |
$118.5 | 2023-09-10 | ||
| Life Chemicals | F5323-0020-1mg |
3,4,5-trimethoxy-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide |
1040638-42-3 | 1mg |
$81.0 | 2023-09-10 | ||
| Life Chemicals | F5323-0020-2mg |
3,4,5-trimethoxy-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide |
1040638-42-3 | 2mg |
$88.5 | 2023-09-10 | ||
| Life Chemicals | F5323-0020-3mg |
3,4,5-trimethoxy-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide |
1040638-42-3 | 3mg |
$94.5 | 2023-09-10 | ||
| Life Chemicals | F5323-0020-4mg |
3,4,5-trimethoxy-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide |
1040638-42-3 | 4mg |
$99.0 | 2023-09-10 | ||
| Life Chemicals | F5323-0020-5mg |
3,4,5-trimethoxy-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide |
1040638-42-3 | 5mg |
$103.5 | 2023-09-10 | ||
| Life Chemicals | F5323-0020-10mg |
3,4,5-trimethoxy-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide |
1040638-42-3 | 10mg |
$118.5 | 2023-09-10 |
3,4,5-trimethoxy-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on 3,4,5-trimethoxy-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide
3,4,5-Trimethoxy-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide
The compound with CAS No. 1040638-42-3, known as 3,4,5-trimethoxy-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzamide moiety substituted with three methoxy groups at the 3, 4, and 5 positions and a cyclopentapyrazole ring system. The combination of these structural elements makes it a unique molecule with intriguing chemical properties and promising applications.
Recent studies have highlighted the importance of cyclopentapyrazole derivatives in drug discovery. These heterocyclic compounds are known for their ability to interact with various biological targets, including enzymes and receptors. The trimethoxy substitution pattern on the benzamide group further enhances the molecule's stability and bioavailability. This makes it a strong candidate for exploring its potential in therapeutic applications.
The synthesis of 3,4,5-trimethoxy-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide involves a multi-step process that combines advanced organic synthesis techniques. The key steps include the preparation of the benzamide derivative with the trimethoxy substitution and the construction of the cyclopentapyrazole ring system. Researchers have optimized these steps to achieve high yields and purity levels. The use of microwave-assisted synthesis has been particularly effective in streamlining the process.
One of the most exciting aspects of this compound is its demonstrated biological activity. Preclinical studies have shown that it exhibits potent inhibitory effects on certain kinases and proteases. These findings suggest that it could be developed into a novel therapeutic agent for treating conditions such as inflammation and neurodegenerative diseases. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system-related disorders.
In addition to its therapeutic potential, 3,4,5-trimethoxy-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide has also been explored for its role in chemical catalysis. Its unique structure allows it to act as a ligand in metal-mediated reactions, facilitating the formation of complex transition states. This property has led to its use in asymmetric catalysis and enantioselective synthesis.
The application of computational chemistry tools has greatly enhanced our understanding of this compound's properties. Molecular docking studies have revealed that it binds effectively to specific protein pockets due to its complementary shape and electronic properties. This insight has guided further modifications to improve its pharmacokinetic profile and efficacy.
Looking ahead, ongoing research is focused on optimizing the synthesis pathway of this compound to make it more cost-effective for large-scale production. Additionally, efforts are being made to explore its toxicological profile to ensure its safety for human use. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a marketable drug.
In conclusion, CAS No. 1040638-42-3, or 3,4,5-trimethoxy-N-{2-methyl-2H
1040638-42-3 (3,4,5-trimethoxy-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)